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These application notes provide a comprehensive overview and detailed protocols for the
application of Quality Control 1 (QC1) parameters in astronomical trending studies. QC1, in the
context of large astronomical surveys, refers to the systematic monitoring of instrument
performance and data quality through the analysis of calibration data.[1] Trending studies
involve the long-term analysis of these parameters to identify temporal variations, assess
instrument stability, and ensure the homogeneity of scientific data products.

Introduction to QC1 Parameters in Astronomy

In modern astronomical surveys, which generate vast amounts of data, automated data
processing pipelines are essential for transforming raw observations into science-ready data
products.[2] A critical component of these pipelines is a robust quality control system. The
European Southern Observatory (ESO) categorizes quality control into two main levels: QCO,
which is a real-time assessment of science observations, and QC1, which involves the
monitoring of instrument performance using calibration data.[1] This document focuses on the
principles and application of QC1 parameters for trending studies.

Long-term monitoring of QC1 parameters is crucial for:
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e Assessing Instrument Health: Identifying gradual degradation or sudden changes in
instrument performance.

e Ensuring Data Uniformity: Characterizing and correcting for temporal variations in data
quality, which is vital for studies that span several years.

» Improving Data Reduction Pipelines: Providing feedback to refine calibration procedures and
algorithms.[1]

 Informing Observing Strategies: Optimizing future observations based on a deep
understanding of instrument performance under various conditions.

Key QC1 Parameters for Trending Studies

The specific QC1 parameters monitored can vary depending on the instrument and the
scientific goals of the survey. However, a core set of parameters for photometric and
astrometric trending studies can be defined.

Photometric QC1 Parameters

Photometry is the measurement of the flux or intensity of light from astronomical objects.[3]
Maintaining a stable and well-characterized photometric system is paramount for trending
studies that rely on accurate brightness measurements, such as those of variable stars or
supernovae.

Table 1: Key Photometric QC1 Parameters
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L. Typical Trending
Parameter Description L
Value/Range Significance
The magnitude of a
star that would A declining trend may
produce one count per indicate mirror
second on the degradation or filter
Zero Point detector. Itis a 20-25 mag issues. Short-term
measure of the overall variations can be
throughput of the caused by
telescope and atmospheric changes.
instrument system.
Long-term trends can
The Full Width at Half indicate issues with
Maximum of the Point the telescope's optical
PSF FWHM Spread Function, a 0.5-2.0 arcsec alignment or focus.
measure of the image Correlated with
sharpness (seeing). atmospheric
conditions.
A measure of the Consistent, non-zero
ellipticity can indicate
PSF Ellipticity elongation of the Point <0.1

Spread Function.

tracking errors or

optical aberrations.

Sky Background

The median
brightness of the sky
in an image, typically
measured in
magnitudes per

square arcsecond.

18-22 mag/arcsec?

Varies with lunar
phase, zenith
distance, and
observing conditions.
Long-term trends can
reveal changes in light

pollution.

The intrinsic noise of
the CCD detector

Should be stable over

time. An increase can

Read Noise when it is read out, 2-10 e- indicate problems with
measured in the detector
electrons. electronics.
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The thermal signal Highly dependent on

generated by the detector temperature.

detector in the ) Trending is crucial for
Dark Current ) < 0.1 e-/pix/s o ]

absence of light, monitoring the cooling

measured in electrons system's

per pixel per second. performance.

Astrometric QC1 Parameters

Astrometry is the precise measurement of the positions and motions of celestial objects.[4]
Stable astrometric solutions are critical for studies of stellar proper motions, parallax, and the
accurate identification of objects across different epochs.

Table 2: Key Astrometric QC1 Parameters
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Parameter

Description

Typical
Value/Range

Trending
Significance

Astrometric RMS

The root mean square
of the residuals when
matching detected
sources to a reference

catalog (e.g., Gaia).

<50 mas

An increasing trend
can indicate issues
with the instrument's
geometric distortion
model or focal plane

stability.

Plate Scale

The conversion factor
between angular
separation on the sky
and linear distance on
the detector, typically
in arcseconds per

pixel.

Instrument-specific

Variations can indicate
thermal or mechanical
flexure of the
telescope and

instrument.

The deviation of the

actual projection of

Should be stable.
Changes may

Geometric Distortion the sky onto the focal <0.1% necessitate a re-
plane from a perfect derivation of the
tangential projection. distortion model.

The variation in the
World Coordinate Can indicate short-
oS sitter System (WCS) <10 mas term instabilities in the

solution between
successive exposures

of the same field.

telescope pointing and

tracking.

Experimental Protocols
Photometric QC1 Monitoring Protocol

Objective: To monitor the long-term photometric stability of an imaging instrument.

Methodology:
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Standard Star Observations:

(¢]

Select a set of well-characterized, non-variable standard stars from established catalogs
(e.g., Landolt, SDSS).

o

Observe these standard star fields at regular intervals (e.g., nightly, weekly) under
photometric conditions.

Observations should be taken in all filters used for science observations.

o

[¢]

Obtain a series of dithered exposures to average over detector imperfections.

Data Reduction:

o Process the raw images using the standard data reduction pipeline, including bias
subtraction, dark correction, and flat-fielding.

o Perform source extraction and aperture photometry on the standard stars.

o Calculate the instrumental magnitudes of the standard stars.

Parameter Extraction:

o Zero Point: Compare the instrumental magnitudes to the known catalog magnitudes of the
standard stars to derive the photometric zero point for each image.

o PSF FWHM and Ellipticity: Measure the shape of the PSF for a selection of bright,
unsaturated stars in each image.

o Sky Background: Calculate the median pixel value in source-free regions of each image.

Trending Analysis:

o Plot the derived QC1 parameters as a function of time (e.g., Julian Date).

o Analyze the plots for long-term trends, periodic variations, and outliers.
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o Correlate trends with other relevant data, such as ambient temperature, humidity, and
telescope maintenance logs.

Astrometric QC1 Monitoring Protocol

Objective: To monitor the long-term astrometric stability of an imaging instrument.
Methodology:
o Astrometric Calibration Field Observations:

o Select dense stellar fields with a high number of well-measured reference stars from a
high-precision astrometric catalog (e.g., Gaia).

o Observe these fields at regular intervals (e.g., weekly, monthly).
o Obtain a series of dithered exposures to cover different parts of the detector.

o Data Reduction and Astrometric Solution:

o

Process the raw images using the standard data reduction pipeline.

[¢]

Perform source extraction and centroiding for all detected objects.

[e]

Match the detected sources to the reference catalog.

[e]

Use a tool like SCAMP to compute the astrometric solution (WCS) for each image, fitting
for the geometric distortion.[5]

e Parameter Extraction:

o Astrometric RMS: Record the root mean square of the on-sky residuals between the
positions of the matched stars and their catalog positions.

o Plate Scale and Geometric Distortion: Extract the best-fit parameters for the plate scale
and the coefficients of the polynomial model for geometric distortion.

e Trending Analysis:
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o Plot the astrometric RMS and the key distortion parameters as a function of time.

o Look for systematic trends or sudden jumps in the parameter values, which could indicate
changes in the instrument's optical alignment or focal plane geometry.

Visualizations
QC1 Data Processing and Trending Workflow
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Caption: Workflow for QC1 parameter extraction and trending analysis.

Decision Logic for Image Quality Assessment
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Caption: Decision tree for automated image quality assessment based on QC1 parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. Data Quality Assessment Process | Gemini Observatory [gemini.edu]
e 2. earthdata.nasa.gov [earthdata.nasa.gov]

o 3. arxiv.org [arxiv.org]

e 4. m.youtube.com [m.youtube.com]

e 5. astronomer.io [astronomer.io]

 To cite this document: BenchChem. [Application Notes and Protocols for Applying QC1
Parameters in Astronomical Trending Studies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b7789326#applying-qcl-parameters-for-trending-
studies-in-astronomy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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